Cas no 80195-33-1 (2-chloro-6-nitro-3,4-dihydroquinazolin-4-one)

• Product Name: 2-chloro-6-nitro-3,4-dihydroquinazolin-4-one
• CAS No: 80195-33-1
• MF: C₈H₄ClN₃O₃
• MW: 225.588660240173
• MDL: MFCD28125000
• CID: 2802618
• PubChem ID: 135675154
• Update Time: 2025-05-26

2-chloro-6-nitro-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-nitro-1H-quinazolin-4-one
• 2-chloro-6-nitro-3,4-dihydroquinazolin-4-one
• SCHEMBL11154554
• 2-Chloro-6-nitroquinazolin-4(3H)-one
• DTXSID50513574
• 4(3H)-Quinazolinone, 2-chloro-6-nitro-
• 2-chloro-4-hydroxy-6-nitro-quinazoline
• 2-chloro-6-nitro-4-quinazolone
• SCHEMBL3020634
• AKOS030528778
• EN300-159992
• MLJRXYMXBVELPQ-UHFFFAOYSA-N
• F15746
• 2-Chloro-6-nitroquinazolin-4(1H)-one
• 80195-33-1
• 2-chloro-6-nitro-3H-quinazolin-4-one

• MDL： MFCD28125000
• Inchi： InChI=1S/C8H4ClN3O3/c9-8-10-6-2-1-4(12(14)15)3-5(6)7(13)11-8/h1-3H,(H,10,11,13)
• InChI Key： MLJRXYMXBVELPQ-UHFFFAOYSA-N
• SMILES： [O-][N+](=O)C1=CC=C2N=C(Cl)NC(=O)C2=C1

Computed Properties

• Exact Mass: 224.9941187g/mol
• Monoisotopic Mass: 224.9941187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-chloro-6-nitro-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 2-Chloro-6-nitro-3,4-dihydroquinazolin-4-one (CAS No. 80195-33-1): Properties, Applications, and Research Insights

2-Chloro-6-nitro-3,4-dihydroquinazolin-4-one (CAS No. 80195-33-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. The quinazolinone core of this molecule is a privileged scaffold in medicinal chemistry, often associated with bioactive properties. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in inflammation and metabolic disorders.

The compound’s chloro and nitro substituents enhance its electrophilic character, making it a valuable intermediate in organic synthesis. Recent studies highlight its role in constructing polycyclic aromatic systems, which are pivotal in materials science and optoelectronics. For instance, derivatives of 2-chloro-6-nitro-3,4-dihydroquinazolin-4-one have been investigated for their luminescent properties, aligning with the growing demand for organic light-emitting diodes (OLEDs) and sensors.

In the context of green chemistry, scientists are optimizing synthetic routes to produce 80195-33-1 with minimal environmental impact. Solvent-free reactions and catalytic methods are being explored to improve yield and purity, addressing the industry’s shift toward sustainable practices. This aligns with global trends like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Another emerging application of 2-chloro-6-nitro-3,4-dihydroquinazolin-4-one lies in crop protection. Its structural analogs exhibit herbicidal and fungicidal activities, offering alternatives to conventional agrochemicals. With the rise of precision agriculture, researchers are leveraging computational tools like molecular docking to design derivatives with enhanced target specificity and reduced off-target effects.

From a regulatory perspective, CAS No. 80195-33-1 is not classified as hazardous under major chemical inventories like REACH or TSCA. However, proper handling protocols are recommended due to its reactive functional groups. Analytical techniques such as HPLC and NMR are routinely employed to characterize this compound, ensuring compliance with quality standards in industrial and academic settings.

The compound’s mechanism of action is a frequent topic in scientific forums and patent literature. For example, its ability to inhibit kinase enzymes has spurred interest in oncology research, where quinazolinone derivatives are being evaluated as kinase inhibitors. This connects to broader discussions about personalized medicine and the need for novel small-molecule therapeutics.

In summary, 2-chloro-6-nitro-3,4-dihydroquinazolin-4-one (CAS No. 80195-33-1) exemplifies the intersection of synthetic chemistry and applied sciences. Its adaptability across pharmaceuticals, materials, and agriculture underscores its relevance in contemporary research. As innovations in AI-driven drug design and automated synthesis advance, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.